Cas no 1262639-31-5 (5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine)

5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine structure
1262639-31-5 structure
Product Name:5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine
CAS No:1262639-31-5
MF:C7H3BrF3N3
MW:266.018030405045
MDL:MFCD26743834
CID:1219515
PubChem ID:74892050
Update Time:2025-04-20

5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[4,3-b]pyridine, 5-bromo-3-(trifluoromethyl)-
    • 5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine
    • 1262639-31-5
    • F18525
    • A889477
    • 5-bromo-3-(trifluoromethyl)-2H-pyrazolo[4,3-b]pyridine
    • KKUHHQJWBKGTLD-UHFFFAOYSA-N
    • SCHEMBL20740607
    • CS-0080472
    • MDL: MFCD26743834
    • Inchi: 1S/C7H3BrF3N3/c8-4-2-1-3-5(12-4)6(14-13-3)7(9,10)11/h1-2H,(H,13,14)
    • InChI Key: KKUHHQJWBKGTLD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(=C(C(F)(F)F)NN=2)N=1

Computed Properties

  • Exact Mass: 264.94629
  • Monoisotopic Mass: 264.94624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.927±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.69 g/l) (25 º C),
  • PSA: 41.57

5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine Pricemore >>

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